N-(6-(piperidin-1-yl)pyrimidin-4-yl)thiophene-2-carboxamide
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Overview
Description
N-(6-(piperidin-1-yl)pyrimidin-4-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H16N4OS and its molecular weight is 288.37. The purity is usually 95%.
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Scientific Research Applications
Anti-Angiogenic and DNA Cleavage Activities
Compounds related to N-(6-(piperidin-1-yl)pyrimidin-4-yl)thiophene-2-carboxamide have been synthesized and evaluated for their anti-angiogenic properties and DNA cleavage abilities. Certain derivatives demonstrated significant efficacy in inhibiting in vivo angiogenesis in a chick chorioallantoic membrane model and showed differential DNA binding/cleavage activities. These findings suggest their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects (Vinaya et al., 2017).
Analgesic and Antiparkinsonian Activities
Studies on substituted pyridine derivatives, synthesized from 2-chloro-6-ethoxy-4-acetylpyridine, revealed compounds with promising analgesic and antiparkinsonian activities. These activities were comparable to standard drugs, highlighting the potential of these compounds in the development of new therapeutic agents for pain management and Parkinson's disease treatment (A. Amr et al., 2008).
Antitumor and Antibacterial Agents
New series of compounds have been synthesized with the thiophene-2-carboxamide moiety, showing significant in vitro activity against various cancer cell lines (HepG-2, HT-29, and NCI-H460) and bacteria. These findings suggest the potential of these compounds in developing new antitumor and antibacterial drugs (H. Hafez et al., 2017).
HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors
Further research into piperidine-substituted thiophene[3,2-d]pyrimidine derivatives has led to the identification of compounds with potent anti-HIV activity. These compounds are effective against a range of drug-resistant HIV strains, presenting a new avenue for HIV treatment (Dongwei Kang et al., 2017).
Synthetic Utility in Heterocyclic Synthesis
The thiophene-2-carboxamide framework has been utilized to construct various new heterocyclic systems, demonstrating the synthetic versatility of this moiety. These developments could lead to the discovery of new compounds with diverse biological activities (H. Madkour et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures, such as thieno[3,2-d]pyrimidines, have been reported to have diverse biological activities .
Mode of Action
It’s worth noting that the compound belongs to the thieno[3,2-d]pyrimidines class, which is known for its diverse biological activities .
Biochemical Pathways
Thieno[3,2-d]pyrimidines, a class of compounds to which this compound belongs, are known for their diverse biological activities .
Result of Action
Compounds with similar structures have been reported to have diverse biological activities .
Properties
IUPAC Name |
N-(6-piperidin-1-ylpyrimidin-4-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4OS/c19-14(11-5-4-8-20-11)17-12-9-13(16-10-15-12)18-6-2-1-3-7-18/h4-5,8-10H,1-3,6-7H2,(H,15,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPABEIOEVOPFMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC=NC(=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.